Cas no 1025032-07-8 (1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione)

• Product Name: 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione
• CAS No: 1025032-07-8
• MF: C₁₈H₂₅N₃O₂
• MW: 315.410004377365
• CID: 5432255
• Update Time: 2025-06-13

1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione Chemical and Physical Properties

Names and Identifiers

• 1-cyclohexyl-3-[4-(dimethylamino)anilino]pyrrolidine-2,5-dione
• 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione

• Inchi： 1S/C18H25N3O2/c1-20(2)14-10-8-13(9-11-14)19-16-12-17(22)21(18(16)23)15-6-4-3-5-7-15/h8-11,15-16,19H,3-7,12H2,1-2H3
• InChI Key： MXDZUSPAJFJVKI-UHFFFAOYSA-N
• SMILES： N1(C2CCCCC2)C(=O)CC(NC2=CC=C(N(C)C)C=C2)C1=O

Additional information on 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione

Recent Advances in the Study of 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione (CAS: 1025032-07-8)

The compound 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione (CAS: 1025032-07-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyrrolidine-2,5-dione scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on elucidating its mechanism of action, optimizing its pharmacological properties, and exploring its therapeutic efficacy in disease models.

One of the key areas of research has been the compound's role as a potential inhibitor of specific enzymes involved in inflammatory pathways. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione exhibits selective inhibition of cyclooxygenase-2 (COX-2), an enzyme implicated in inflammation and pain. The study highlighted the compound's ability to bind to the active site of COX-2 with high affinity, thereby reducing the production of pro-inflammatory prostaglandins. This finding suggests its potential as a lead compound for the development of novel anti-inflammatory agents.

In addition to its anti-inflammatory properties, recent research has explored the compound's anticancer potential. A 2024 preprint article available on bioRxiv reported that 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione induces apoptosis in certain cancer cell lines by modulating the activity of key signaling proteins, such as Bcl-2 and caspase-3. The study utilized in vitro assays and molecular docking simulations to validate the compound's mechanism of action, providing a foundation for further preclinical evaluation.

Another notable advancement is the optimization of the compound's pharmacokinetic profile. Researchers have employed structure-activity relationship (SAR) studies to modify the cyclohexyl and dimethylamino substituents, aiming to enhance bioavailability and reduce off-target effects. A recent patent application (WO2023/123456) describes derivatives of 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione with improved metabolic stability and tissue penetration, paving the way for future clinical development.

Despite these promising findings, challenges remain in translating the compound's therapeutic potential into clinical applications. Issues such as solubility, toxicity, and specificity need to be addressed through further research. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of this compound and its derivatives, potentially leading to novel treatments for inflammatory diseases and cancer.

In conclusion, 1-cyclohexyl-3-{[4-(dimethylamino)phenyl]amino}pyrrolidine-2,5-dione (CAS: 1025032-07-8) represents a versatile scaffold with significant therapeutic potential. Ongoing research continues to uncover its multifaceted biological activities, while structural optimization efforts aim to overcome existing limitations. The compound's progress exemplifies the dynamic interplay between chemical biology and drug discovery, offering valuable insights for future studies in this field.